Cas no 1354950-06-3 (2-[1-(methylamino)cyclohexyl]acetic acid;hydrochloride)

• Product Name: 2-[1-(methylamino)cyclohexyl]acetic acid;hydrochloride
• CAS No: 1354950-06-3
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• MDL: MFCD20233539
• CID: 4592369
• Update Time: 2025-10-29

2-[1-(methylamino)cyclohexyl]acetic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[1-(methylamino)cyclohexyl]acetic acid hydrochloride
• 2-[1-(methylamino)cyclohexyl]acetic acid;hydrochloride

• MDL： MFCD20233539
• Inchi： 1S/C9H17NO2.ClH/c1-10-9(7-8(11)12)5-3-2-4-6-9;/h10H,2-7H2,1H3,(H,11,12);1H
• InChI Key： UJVDTLLJSASVPN-UHFFFAOYSA-N
• SMILES： C(C1(CCCCC1)NC)C(=O)O.Cl

Additional information on 2-[1-(methylamino)cyclohexyl]acetic acid;hydrochloride

Introduction to 2-[1-(methylamino)cyclohexyl]acetic acid;hydrochloride (CAS No. 1354950-06-3)

2-[1-(methylamino)cyclohexyl]acetic acid;hydrochloride, identified by its CAS number 1354950-06-3, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound, a hydrochloride salt, has garnered attention due to its structural features and potential applications in medicinal chemistry. The presence of a cyclohexyl group and a methylamino side chain makes it a versatile scaffold for designing novel bioactive molecules.

The nomenclature of this compound provides insight into its chemical structure. The term "2-[1-(methylamino)cyclohexyl]acetic acid" indicates a molecule where an acetic acid moiety is linked to a cyclohexyl ring, which in turn is attached to a methylamino group. The hydrochloride form suggests that the compound is protonated at the acidic site, enhancing its solubility and stability in aqueous solutions. This salt form is particularly useful in pharmaceutical formulations where solubility and bioavailability are critical factors.

In recent years, there has been growing interest in the development of drugs that target central nervous system (CNS) disorders. The structural motif of 2-[1-(methylamino)cyclohexyl]acetic acid;hydrochloride, with its cyclohexyl and methylamino substituents, resembles several known pharmacophores that interact with CNS receptors. For instance, the cyclohexyl ring can mimic the binding pocket of neurotransmitter receptors, while the methylamino group can serve as an interactive site for hydrogen bonding or ionic interactions.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex molecules. Researchers have been exploring its utility in generating derivatives that exhibit enhanced pharmacological properties. For example, modifications to the acetic acid moiety or the methylamino group could lead to compounds with improved selectivity or reduced side effects. Such derivatives could be valuable in treating conditions like depression, anxiety, and other neurological disorders.

The hydrochloride salt form of 2-[1-(methylamino)cyclohexyl]acetic acid offers several advantages in terms of handling and formulation. Its crystalline structure ensures stability during storage and transportation, while its solubility in water makes it suitable for oral or injectable formulations. These characteristics are particularly important in clinical settings where drug efficacy depends on consistent delivery and absorption.

Recent studies have also highlighted the role of this compound in preclinical models. Researchers have been investigating its effects on various biological pathways, including those involved in neurotransmitter release and receptor modulation. Preliminary findings suggest that derivatives of 2-[1-(methylamino)cyclohexyl]acetic acid;hydrochloride may exhibit properties similar to known therapeutic agents used in CNS disorders. These findings are encouraging and warrant further exploration through more comprehensive studies.

The synthesis of 2-[1-(methylamino)cyclohexyl]acetic acid;hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the cyclohexylamine derivative, followed by acetylation and subsequent salt formation with hydrochloric acid. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for research and commercial purposes.

In conclusion, 2-[1-(methylamino)cyclohexyl]acetic acid;hydrochloride (CAS No. 1354950-06-3) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and favorable physicochemical properties make it an attractive scaffold for drug discovery. As research continues to uncover new derivatives and applications, this compound is poised to play a vital role in addressing unmet medical needs.